Cas no 26640-04-0 (21H,23H-Porphine-2-propanoicacid, 18-carboxy-8,12-diethyl-3,7,13,17-tetramethyl-)

• Product name: 21H,23H-Porphine-2-propanoicacid, 18-carboxy-8,12-diethyl-3,7,13,17-tetramethyl-
• CAS No: 26640-04-0
• MF: C₃₂H₃₄N₄O₄
• MW: 538.63676
• CID: 257358
• PubChem ID: 56842004

21H,23H-Porphine-2-propanoicacid, 18-carboxy-8,12-diethyl-3,7,13,17-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2-propanoicacid, 18-carboxy-8,12-diethyl-3,7,13,17-tetramethyl-
• 18-Carboxy-8,12-diethyl-3,7,13,17-tetramethyl-21H,23H-porphine-2-propionic acid
• 18-(2-carboxyethyl)-8,12-diethyl-3,7,13,17-tetramethyl-21,22-dihydroporphyrin-2-carboxylic acid
• 18-Carboxy-8,12-diethyl-3,7,13,17-tetramethyl-21H,23H-porphine-2-propanoic acid
• EINECS 247-868-9
• 26640-04-0
• DTXSID301136075

• Inchi： InChI=1S/C32H34N4O4/c1-7-19-15(3)22-11-24-17(5)21(9-10-30(37)38)28(35-24)14-29-31(32(39)40)18(6)25(36-29)12-23-16(4)20(8-2)27(34-23)13-26(19)33-22/h11-14,34,36H,7-10H2,1-6H3,(H,37,38)(H,39,40)/b22-11-,23-12+,24-11-,25-12+,26-13-,27-13-,28-14-,29-14-
• InChI Key： YFKMVGBGADHZTM-PLADASHSSA-N
• SMILES： OC(CCC1=C(C)C2=NC1=CC1NC(C=C3NC(=CC4=NC(=C2)C(C)=C4CC)C(CC)=C3C)=C(C)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 538.258006
• Monoisotopic Mass: 538.258006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 4.4

Experimental Properties

• Density: 1.31
• Boiling Point: 723.5°C at 760 mmHg
• Flash Point: 391.3°C
• Refractive Index: 1.668